Cas no 1851445-39-0 (Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl-)

• Product Name: Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl-
• CAS No: 1851445-39-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5275612
• Update Time: 2025-11-01

Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl-

• Inchi： 1S/C9H17NO2/c1-7-3-2-4-9(7,6-10)8(12)5-11/h5,7-8,12H,2-4,6,10H2,1H3
• InChI Key： NPDCZIFDFOTLGN-UHFFFAOYSA-N
• SMILES： C(C1(CCCC1C)CN)(O)C=O

Additional information on Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl-

Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- (CAS No. 1851445-39-0): An Overview of Its Properties and Applications

Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- (CAS No. 1851445-39-0) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its complex molecular structure, which includes a cyclopentane ring, an aldehyde group, an aminomethyl group, and a hydroxyl group. These functional groups contribute to its diverse chemical reactivity and biological activity.

The molecular formula of Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- is C₉H₁₅NO₂, and its molecular weight is approximately 169.22 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its physical properties include a boiling point of around 160°C and a melting point of -30°C, making it suitable for various synthetic processes.

In the realm of pharmaceutical research, Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound to synthesize derivatives with potent anti-inflammatory properties. These derivatives have demonstrated significant efficacy in preclinical models of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its pharmaceutical applications, Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- has also been investigated for its role in chemical synthesis. Its multifunctional nature makes it an attractive starting material for the preparation of complex organic molecules. Chemists at the Max Planck Institute have reported the use of this compound in the synthesis of chiral catalysts and ligands for asymmetric synthesis. These catalysts have shown high enantioselectivity in various reactions, including hydrogenations and aldol condensations.

In the field of materials science, Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- has been explored for its potential in the development of advanced materials. Researchers at the Massachusetts Institute of Technology have utilized this compound to create polymer-based materials with enhanced mechanical properties and biocompatibility. These materials have shown promise in applications such as tissue engineering and drug delivery systems.

The synthesis of Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of cyclopentanone with an appropriate amine followed by subsequent functional group manipulations to introduce the aldehyde and hydroxyl groups. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

The safety profile of Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, Cyclopentaneacetaldehyde, 1-(aminomethyl)-α-hydroxy-2-methyl- (CAS No. 1851445-39-0) is a versatile compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and functional groups make it an invaluable tool for researchers seeking to develop new drugs, catalysts, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.